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Compound of Interest

Compound Name: 1-Azabicyclo[2.2.2]octane-3-thiol

CAS No.: 4595-82-8

Cat. No.: B8270513

Get Quote

Executive Summary
3-Mercaptoquinuclidine (CAS 4595-82-8), also known as 1-azabicyclo[2.2.2]octane-3-thiol, is
a bicyclic heterocyclic building block critical in the synthesis of muscarinic receptor agonists

(e.g., Cevimeline) and radiopharmaceuticals. Its structure combines a highly basic tertiary

amine (bridgehead nitrogen) with a nucleophilic thiol group.

This dual functionality presents unique characterization challenges:

Oxidative Instability: The thiol moiety is prone to rapid dimerization to the disulfide (3,3'-

diquinuclidinyl disulfide) upon exposure to air.

Hygroscopicity: As a free base, it is often an oil or low-melting solid; as a hydrochloride salt,

it is a hygroscopic solid.

pH-Dependent Solubility: The protonation state of the nitrogen (pKa ~9-10) drastically alters

solubility and chromatographic retention.
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This guide provides a robust framework for the synthesis, purification, and analytical validation

of CAS 4595-82-8, moving beyond generic data to address specific handling protocols required

for this air-sensitive intermediate.

Molecular Identity & Physicochemical Profile[1][2][3]
Property Specification Notes

Chemical Name 3-Mercaptoquinuclidine

Synonyms: Quinuclidine-3-

thiol; 1-

Azabicyclo[2.2.2]octane-3-thiol

CAS Number 4595-82-8

Refers to the free base

(racemic). Salts have distinct

CASs.

Molecular Formula C₇H₁₃NS

Molecular Weight 143.25 g/mol

Appearance
Colorless oil (Free Base) /

White solid (HCl Salt)

Free base oxidizes to yellow

upon standing.

Chirality C3 is a stereocenter

Usually supplied as a

racemate. Enantiomers

((R)/(S)) are distinct

pharmacophores.

Solubility
Water, Methanol, Ethanol,

Chloroform

High water solubility due to

amine functionality.

pKa (Predicted) ~9.8 (Amine), ~10.2 (Thiol)
The amine is protonated at

physiological pH.

Synthesis & Impurity Profiling
The synthesis of 3-mercaptoquinuclidine typically proceeds via the activation of 3-quinuclidinol

(CAS 1619-34-7). The direct conversion is preferred to avoid the handling of toxic thionating

agents required for ketone reduction routes.

Synthetic Pathway (DOT Visualization)
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The following diagram outlines the standard conversion from the alcohol to the thiol via a

thioacetate intermediate, highlighting critical control points for impurities.
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Figure 1: Synthetic route from 3-quinuclidinol to 3-mercaptoquinuclidine via thioacetate

displacement. Note the inversion of configuration at C3 during the SN2 step if starting with a

chiral alcohol.

Critical Impurities
3-Quinuclidinol (Starting Material): Result of incomplete activation or hydrolysis of the

mesylate.

3,3'-Diquinuclidinyl Disulfide: The oxidative dimer. This is the most common impurity. It

appears as a doubled mass in MS (m/z ~284) and shows distinct NMR shifts.

Elimination Products: 2,3-Dehydroquinuclidine may form if heating is excessive during the

substitution step.

Analytical Characterization Strategy
Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for structural verification. The shift of the methine proton at position 3

(H-3) is diagnostic.

Solvent Selection: D₂O or CD₃OD is recommended. In CDCl₃, the free base may aggregate

or react with traces of acid in the solvent.

Diagnostic Shifts (¹H NMR, 400 MHz, D₂O):

H-3 (Methine): The proton alpha to the thiol appears upfield (~3.0 - 3.3 ppm) compared to

the alcohol precursor (~4.0 ppm).
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Bridgehead Protons: Multiplets in the 2.8–3.5 ppm range.

Disulfide Check: If oxidized, the H-3 signal often broadens or shifts slightly downfield due

to the electron-withdrawing nature of the disulfide bond.

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode (ESI+).

Target Ion: [M+H]⁺ = 144.1 m/z.

Dimer Check: Monitor for [2M+H]⁺ at ~287 m/z or the disulfide [M-S-S-M + H]⁺ at ~285 m/z.

Fragmentation: Loss of H₂S (neutral loss of 34 Da) is a common fragmentation pathway,

yielding a characteristic fragment at m/z 110.

HPLC Method for Purity & Thiol Content
Standard reverse-phase HPLC can be challenging due to the basic nitrogen (tailing) and the

active thiol.

Recommended Protocol:

Column: C18 with high carbon load and end-capping (e.g., Waters XBridge or Phenomenex

Gemini) to resist high pH, OR a standard C18 at low pH.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Keeps thiol protonated and

suppresses amine tailing).

Mobile Phase B: Acetonitrile.

Detection: UV at 210 nm (weak absorbance) or ELSD/CAD (preferred due to lack of

chromophore).

Derivatization (Optional but Recommended): Pre-column derivatization with Ellman’s

Reagent (DTNB) allows for specific detection of the free thiol at 412 nm, completely

separating it from non-thiol impurities.
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Handling & Stabilization Protocol
The "Self-Validating System" for handling CAS 4595-82-8 involves creating an environment

that actively prevents its primary degradation mode (oxidation).

The "Inert-First" Workflow
Storage: Store strictly under Argon or Nitrogen at -20°C.

Salt Formation: Convert the free base to the Hydrochloride (HCl) or Fumarate salt

immediately after synthesis. The salt form is significantly more resistant to oxidation than the

free base.

Solution Handling: Degas all buffers/solvents with Nitrogen sparging for 15 minutes before

dissolving the compound.

Analytical Decision Tree
Use this logic flow to determine the quality of a batch before use in critical experiments.
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Sample: CAS 4595-82-8

Visual Inspection:
Is it yellow?

Ellman's Test:
Is Free Thiol > 95%?

No (White/Colorless)

Action: Reduce with
DTT/TCEP then Purify

Yes (Oxidized)

LC-MS Analysis:
Peak at m/z 285?

Yes

No

Yes (Dimer present)

Action: Proceed with
Experiment

No
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Figure 2: Quality Control Decision Tree for 3-Mercaptoquinuclidine. Yellow discoloration is the

first indicator of extensive oxidation.

Functional Applications in Drug Development
The quinuclidine motif mimics the cationic head of acetylcholine, making this scaffold

invaluable in neuropharmacology.

Muscarinic Agonists: The thiol allows for the attachment of sulfur-containing heterocycles

(e.g., thiadiazoles, oxathiolanes) found in M1/M3 agonists for Alzheimer's and Sjögren's

syndrome.

Radiotracers: The N-C-C-SH motif acts as a bidentate ligand for Technetium-99m (Tc-99m)

and Rhenium-188, used in brain imaging agents that require blood-brain barrier permeability.
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Gold Nanoparticle Functionalization: The thiol group forms strong Au-S bonds, allowing the

quinuclidine moiety to be displayed on gold surfaces for biosensing applications targeting

acetylcholine esterase (AChE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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